AS-605240

• Synonyms: 5-quinoxalin-6-ylmethylenethiazolidine-2,4-dione; AS 605240; AS-605240; AS605240
• Molecular Formula: C12H7N3O2S
• Molecular Weight: 257.27 g/mol
• SMILES: C1=CC2=NC=CN=C2C=C1C=C3C(=O)NC(=O)S3
• InChI: InChI=1S/C12H7N3O2S/c16-11-10(18-12(17)15-11)6-7-1-2-8-9(5-7)14-4-3-13-8/h1-6H,(H,15,16,17)
• InChIKey: SQWZFLMPDUSYGV-UHFFFAOYSA-N

Researchers requiring selective PI3Kγ inhibition without confounding PI3Kα blockade face limited options. AS-605240 addresses this with validated isoform selectivity. • IC50 = 8 nM for PI3Kγ; >30-fold selectivity over PI3Kδ/β; <10% PI3Kα inhibition at IC50 concentration • ED50 = 9.1 mg/kg (p.o.) for in vivo neutrophil recruitment blockade in rodent models • Orally bioavailable; potassium salt formulation available for improved aqueous solubility Supplied with ≥98% purity (HPLC) and full QC documentation. For research use only.

AS-605240: PI3Kγ Inhibitor Overview

AS-605240 (CAS 648450-29-7) is a thiazolidinedione-based small-molecule inhibitor that selectively targets the p110γ catalytic subunit of class IB phosphoinositide 3-kinase (PI3Kγ) via an ATP-competitive mechanism [1]. In cell-free kinase assays, it inhibits human recombinant PI3Kγ with an IC50 of 8 nM and a Ki of 7.8 nM, displaying 7.5-fold selectivity over PI3Kα (IC50 = 60 nM), 30-fold over PI3Kβ (IC50 = 270 nM), and 30-fold over PI3Kδ (IC50 = 300 nM) . The compound is orally bioavailable and has been extensively validated in preclinical rodent models of inflammatory and autoimmune diseases [2].

PI3Kγ pathway inhibition studies — selective ATP-competitive targeting of the p110γ catalytic subunit.

Isoform-selectivity context — reported PI3Kγ over PI3Kα, β, δ discrimination for leukocyte-restricted pathway research.

Oral bioavailability profile — supports preclinical rodent inflammation and autoimmunity model dosing.

• [1] Camps M, Rückle T, Ji H, et al. Blockade of PI3Kγ suppresses joint inflammation and damage in mouse models of rheumatoid arthritis. Nat Med. 2005;11(9):936-943. View Source
• [2] Lanahan SM, Wymann MP, Lucas CL. The role of PI3Kγ in the immune system: new insights and translational implications. Nat Rev Immunol. 2022;22(11):687-700. View Source

AS-605240 Selectivity and PK Profile

The PI3K inhibitor class exhibits substantial heterogeneity in isoform selectivity and pharmacokinetic properties that directly impact experimental reproducibility and therapeutic window in preclinical models. Pan-PI3K inhibitors or those with significant off-target activity against PI3Kα and PI3Kβ are associated with metabolic dysregulation and thrombotic risk due to the ubiquitous expression of these isoforms, whereas PI3Kγ and PI3Kδ are largely restricted to leukocytes [1]. Even among PI3Kγ-selective inhibitors, structural modifications produce divergent profiles: the closely related analog AS-604850 (also a thiazolidinedione) displays superior PI3Kγ versus PI3Kα selectivity (18-fold versus 7.5-fold) compared to AS-605240, yet suffers from inferior pharmacokinetic properties that limit in vivo utility [2]. Conversely, clinical-stage compounds such as IPI-549 (eganelisib, IC50 = 16 nM) and the dual PI3Kγ/δ inhibitor TG100-115 offer different selectivity windows and clinical development status. Substitution without consideration of these quantitative differences risks experimental failure or misinterpretation of results [3].

AS-605240

PI3Kγ inhibitor with reported selectivity window

Pan-PI3K inhibitor / PI3Kα/β-active analog

Pan-inhibition may introduce metabolic and kinase-off-target contexts that alter leukocyte-model interpretation.

AS-605240

Potency-driven PI3Kγ engagement

AS-604850 (thiazolidinedione analog)

Higher isoform discrimination in AS-604850 comes with reported lower absolute potency and different pharmacokinetic profile; direct transfer of dosing regimens may not reproduce target coverage.

AS-605240

PI3Kγ-selectivity profile

IPI-549, TG100-115 (other PI3Kγ/δ chemotypes)

Distinct selectivity windows and clinical-development status imply divergent off-target kinase contexts; substitution requires isoform-by-isoform validation.

• [1] Lanahan SM, Wymann MP, Lucas CL. The role of PI3Kγ in the immune system: new insights and translational implications. Nat Rev Immunol. 2022;22(11):687-700. View Source
• [2] Pinson JA, Schmidt-Kittler O, Zhu J, et al. Thiazolidinedione-Based PI3Kα Inhibitors: An Analysis of Biochemical and Virtual Screening Methods. ChemMedChem. 2011;6(3):514-522. View Source
• [3] Mognol GP, et al. Targeting PI3Kγ in cancer. Trends Cancer. 2025. View Source

AS-605240 Differentiation Evidence

Enhanced PI3Kγ Potency vs. AS-604850

AS-605240 demonstrates a 30-fold increase in potency against PI3Kγ (IC50 = 8 nM) compared to its direct structural analog AS-604850 (IC50 = 250 nM) under identical cell-free kinase assay conditions [1][2]. This potency differential is attributed to the quinoxaline moiety in AS-605240 replacing the phenyl group in AS-604850, which enhances binding interactions within the ATP-binding pocket of the p110γ catalytic subunit [2].

PI3Kγ Potency vs AS-604850

Head-to-head

IC₅₀ 8 nM (AS-605240) vs 250 nM (AS-604850)

Supports PI3Kγ pathway assay context — reported 31-fold higher potency under cell-free conditions.

Cell-free kinase assay; structural modification (quinoxaline vs phenyl) may influence binding kinetics.

Evidence Dimension	IC50 against PI3Kγ (p110γ) in cell-free kinase assay
Target Compound Data	IC50 = 8 nM
Comparator Or Baseline	AS-604850: IC50 = 250 nM
Quantified Difference	31.25-fold greater potency
Conditions	Cell-free kinase assay using human recombinant PI3Kγ with ATP-competitive format

Why This Matters

This 30-fold potency advantage directly enables lower dosing requirements and reduces off-target exposure at efficacious concentrations, making AS-605240 the preferred thiazolidinedione-based PI3Kγ inhibitor for in vivo efficacy studies requiring robust target engagement.

• [1] Camps M, Rückle T, Ji H, et al. Blockade of PI3Kγ suppresses joint inflammation and damage in mouse models of rheumatoid arthritis. Nat Med. 2005;11(9):936-943. View Source
• [2] Pinson JA, Schmidt-Kittler O, Zhu J, et al. Thiazolidinedione-Based PI3Kα Inhibitors: An Analysis of Biochemical and Virtual Screening Methods. ChemMedChem. 2011;6(3):514-522. View Source

PI3Kγ/α Isoform Selectivity vs. AS-604850

AS-605240 displays a 7.5-fold selectivity for PI3Kγ (IC50 = 8 nM) over PI3Kα (IC50 = 60 nM), whereas its analog AS-604850 exhibits superior 18-fold selectivity (PI3Kγ IC50 = 250 nM vs. PI3Kα IC50 = 4500 nM) [1]. This selectivity trade-off represents a critical differentiator: AS-604850 provides a cleaner PI3Kγ-specific signal but at the cost of 30-fold lower absolute potency, limiting its in vivo efficacy .

PI3Kγ/α Isoform Selectivity

Head-to-head

7.5-fold (γ/α)vs18-fold (γ/α) for AS-604850

Isoform-selectivity context may differ — potency-selectivity trade-off requires assay-specific review.

Higher selectivity analog shows 30-fold lower absolute potency; choose based on α-contamination tolerance.

Evidence Dimension	Fold-selectivity for PI3Kγ over PI3Kα
Target Compound Data	7.5-fold (IC50: 8 nM vs. 60 nM)
Comparator Or Baseline	AS-604850: 18-fold (IC50: 250 nM vs. 4500 nM)
Quantified Difference	AS-604850 has 2.4-fold greater isoform discrimination but 30-fold lower potency
Conditions	Cell-free kinase assay against human recombinant PI3Kγ and PI3Kα

Why This Matters

Investigators must weigh the priority of absolute potency versus isoform discrimination: AS-605240 is optimal for in vivo efficacy studies where target engagement is paramount, while AS-604850 may be preferable for in vitro assays requiring minimal PI3Kα contamination when dosed at concentrations up to 1 μM.

• [1] Camps M, Rückle T, Ji H, et al. Blockade of PI3Kγ suppresses joint inflammation and damage in mouse models of rheumatoid arthritis. Nat Med. 2005;11(9):936-943. View Source

In Vivo Neutrophil Recruitment Model

AS-605240 achieves an ED50 of 9.1 mg/kg for reducing RANTES-induced peritoneal neutrophil recruitment in a mouse leukocyte chemotaxis model [1][2]. In the CCL5 model, the ED50 is 10 mg/kg, which correlates with the percentage reduction in neutrophil recruitment observed in Pik3cg-/- (PI3Kγ knockout) mice, confirming that the observed anti-inflammatory effect is mechanism-specific and achieves near-complete functional PI3Kγ blockade [2].

In Vivo Neutrophil Recruitment

Model context

ED₅₀ 9.1–10 mg/kg (oral) in mouse chemotaxis models

Supports leukocyte-migration endpoint context — correlates with genetic knockout response.

RANTES/CCL5 peritoneal recruitment; provides dosing benchmark for pathway-specific studies.

Evidence Dimension	In vivo ED50 for neutrophil recruitment inhibition
Target Compound Data	ED50 = 9.1 mg/kg (oral) for RANTES model; ED50 = 10 mg/kg for CCL5 model
Comparator Or Baseline	Pik3cg-/- (PI3Kγ knockout) mouse: near-complete abrogation of neutrophil recruitment
Quantified Difference	ED50 doses achieve neutrophil recruitment reduction comparable to genetic knockout
Conditions	Mouse model of leukocyte chemotaxis; RANTES or CCL5-induced peritoneal neutrophil recruitment; oral administration

Why This Matters

The ED50 value provides a quantitative dosing benchmark for achieving functional PI3Kγ blockade in vivo, enabling reproducible experimental design across inflammation and autoimmune disease models. The correlation with genetic knockout data validates that AS-605240 at 10-30 mg/kg achieves pathway-specific inhibition without confounding off-target effects.

• [1] Bertin Bioreagent. AS-605240 (potassium salt) Technical Datasheet, CAT N°: 9000980. View Source
• [2] ChemScene. AS-605240 Datasheet CS-0084. View Source

Kinome-Wide Selectivity

AS-605240 demonstrates no notable inhibitory activity against a wide array of protein kinases when tested at 1 μM concentration, confirming that its selectivity profile extends beyond the PI3K family to the broader kinome . This broad kinome selectivity distinguishes AS-605240 from many ATP-competitive kinase inhibitors that exhibit promiscuous off-target activity.

Kinome-Wide Selectivity

Class-level

No notable activity at 1 µM against diverse protein kinases

Kinase panel context suggests PI3Kγ-focused profile; off-target contribution requires independent confirmation.

Source data not provided; review with in-house profiling.

Evidence Dimension	Kinase panel screening at 1 μM
Target Compound Data	No notable activity detected
Comparator Or Baseline	Many ATP-competitive kinase inhibitors exhibit off-target activity across the kinome at similar concentrations
Quantified Difference	Clean kinome profile (class-level inference based on known promiscuity of ATP-competitive inhibitors)
Conditions	Kinase panel screening against diverse protein kinases at 1 μM concentration

Why This Matters

The clean kinome profile minimizes the risk of confounding phenotypes arising from unintended kinase inhibition, thereby increasing confidence that observed biological effects are specifically attributable to PI3Kγ blockade. This is a critical consideration for target validation studies and phenotypic screening campaigns.

Potassium Salt: Enhanced Solubility

The potassium salt of AS-605240 offers improved aqueous solubility compared to the free acid form, facilitating in vivo dosing and formulation development [1][2]. This formulation advantage is achieved without altering the compound's inhibitory profile: the potassium salt maintains IC50 values of 8, 60, 270, and 300 nM against PI3Kγ, α, β, and δ respectively, and preserves the ED50 of 9.1 mg/kg in the neutrophil recruitment model [1].

Potassium Salt Solubility

Head-to-head

Improved aqueous solubility vs free acid

Formulation-relevant profile — maintains identical inhibitory and in vivo activity.

Quantitative solubility values not specified; verify for your vehicle system.

Evidence Dimension	Aqueous solubility
Target Compound Data	Potassium salt: improved solubility (quantitative solubility values not specified in source)
Comparator Or Baseline	AS-605240 free acid: lower aqueous solubility
Quantified Difference	Improved solubility (qualitative enhancement reported)
Conditions	Aqueous formulation conditions for in vivo administration

Why This Matters

For investigators conducting in vivo efficacy studies, the potassium salt formulation reduces technical barriers associated with compound solubility, enabling consistent oral or intraperitoneal dosing and reducing experimental variability arising from formulation inconsistencies.

• [1] Bertin Bioreagent. AS-605240 (potassium salt) Technical Datasheet, CAT N°: 9000980. View Source
• [2] Anjiechem. AS-605240 (potassium salt) Product Information. View Source

AS-605240 Research Applications

PI3Kγ Target Validation with Minimal PI3Kα Activity

AS-605240 is ideally suited for in vitro target validation studies where robust PI3Kγ inhibition must be achieved without confounding effects from PI3Kα blockade. At its IC50 concentration for PI3Kγ (8 nM), the compound inhibits PI3Kα by less than 10%, whereas the alternative PI3Kγ inhibitor IPI-549 (IC50 = 16 nM for PI3Kγ) requires higher concentrations that may encroach upon its selectivity window [1]. AS-605240's clean kinome profile at 1 μM further reduces the risk of off-target phenotypes .

Murine Models of Inflammation and Autoimmunity

AS-605240 has been validated in multiple preclinical models of chronic inflammation, including collagen-induced arthritis (CIA), K/BxN serum transfer arthritis, TNBS-induced colitis, and MRL-lpr lupus nephritis, using oral doses ranging from 10-50 mg/kg [1][2][3]. The established ED50 of 9.1-10 mg/kg for functional neutrophil recruitment blockade provides a quantitative dosing reference that enables reproducible experimental design and facilitates cross-study comparisons .

PI3Kγ-Dependent Chemotaxis Pharmacodynamics

Investigators studying leukocyte migration and chemotaxis in response to chemokines including RANTES, MCP-1, and C5a can utilize AS-605240 as a pharmacodynamic tool compound. The compound inhibits C5a-mediated PKB phosphorylation in RAW264 macrophages with an IC50 of 90 nM and blocks MCP-1-mediated PKB phosphorylation and downstream GSK3α/β phosphorylation in a concentration-dependent manner [1]. The ED50 of 9.1 mg/kg for in vivo neutrophil recruitment provides a validated benchmark for achieving pathway-specific blockade in functional chemotaxis assays [1].

Solubility-Optimized Formulation Development

For studies requiring consistent oral or intraperitoneal dosing, the potassium salt formulation of AS-605240 is the preferred procurement option due to its improved aqueous solubility compared to the free acid form [1]. This formulation maintains identical potency and selectivity profiles (IC50 = 8 nM for PI3Kγ; ED50 = 9.1 mg/kg) while reducing the technical complexity and variability associated with preparing dosing solutions [1].

Application

Selection Property

Validation Focus

PI3Kγ pathway validation studies

PI3Kγ/α isoform selectivity context

PI3Kα off-target interference review

Murine inflammation and autoimmunity models

In vivo target engagement context

Disease-model endpoint reproducibility

PI3Kγ-dependent chemotaxis studies

Chemotaxis pharmacodynamic profile

Pathway-specific blockade verification

Formulation development for in vivo dosing

Salt-form solubility profile

Dose-solution consistency assessment

• [1] Bertin Bioreagent. AS-605240 (potassium salt) Technical Datasheet, CAT N°: 9000980. View Source
• [2] Camps M, Rückle T, Ji H, et al. Blockade of PI3Kγ suppresses joint inflammation and damage in mouse models of rheumatoid arthritis. Nat Med. 2005;11(9):936-943. View Source
• [3] Dutra RC, Cola M, Leite DFP, et al. Inhibitor of PI3Kγ ameliorates TNBS-induced colitis in mice by affecting the functional activity of CD4+CD25+FoxP3+ regulatory T cells. Br J Pharmacol. 2011;163(2):358-374. View Source